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Compound of Interest

Compound Name: Aminoethyl nitrate

Cat. No.: B123977 Get Quote

Technical Support Center: Concentrated Aminoethyl
Nitrate
Disclaimer: The information provided herein is for guidance purposes for researchers,

scientists, and drug development professionals. Concentrated aminoethyl nitrate is a

substance with limited publicly available safety data regarding its explosive properties. All

personnel must conduct a thorough hazard analysis and risk assessment before handling this

material. Always adhere to your institution's safety protocols and consult with a qualified safety

professional.

Frequently Asked Questions (FAQs)
Q1: What is aminoethyl nitrate (AEN)?

A1: Aminoethyl nitrate, specifically 2-aminoethyl nitrate (CAS No. 646-02-6), is an organic

mononitrate.[1] It has been primarily researched for its pharmacological properties as a potent

vasodilator that releases nitric oxide (NO), similar to other organic nitrates used in treating

coronary artery disease.[2][3][4] Unlike many other nitrates, studies have suggested it may not

induce mitochondrial oxidative stress or tolerance with long-term use, making it a subject of

interest in drug development.[3][4]

Q2: Why is concentrated aminoethyl nitrate considered a potential explosive risk?
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A2: Aminoethyl nitrate contains a nitrate ester functional group (-ONO2). Nitrate esters as a

class are known energetic materials, meaning they can undergo rapid, exothermic

decomposition, releasing large volumes of gas.[5][6] While dilute solutions are used

pharmacologically, concentrating the substance increases the energy density and the risk of a

self-sustaining decomposition or detonation, which can be initiated by stimuli such as heat,

impact, or friction.[7]

Q3: What are the primary hazards associated with handling concentrated AEN?

A3: The primary hazards are:

Explosion/Detonation: Susceptible to initiation from shock, friction, heat, or static discharge.

[7] Confinement of the material can significantly increase the explosion hazard.[8]

Rapid Deflagration: Can burn very rapidly, especially under pressure, posing a severe fire

risk.[9]

Thermal Instability: May decompose upon prolonged storage or exposure to elevated

temperatures. Some related compounds show poor thermal stability, liberating acidic vapors

that can catalyze further decomposition.[10]

Contamination Risk: Sensitivity can be dramatically increased by contamination with

incompatible materials, such as combustible substances (oils, dust), organic materials,

strong acids, reducing agents, or certain metals (copper, lead, zinc).[11][12][13]

Q4: What Personal Protective Equipment (PPE) is required for handling concentrated AEN?

A4: A comprehensive PPE ensemble is mandatory.[14][15] This includes, but is not limited to:

Primary Protection: Fire-resistant lab coat (e.g., Nomex®), safety glasses with side shields.

[15][16]

Enhanced Protection: A full-visor polycarbonate face shield worn over safety glasses is

essential.[14]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required for chemical protection.

[11] For handling potentially explosive quantities, specialized gloves like Kevlar® or leather
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welding gloves should be worn over chemical-resistant gloves to offer some protection from

fragments.[14][16]

Body Protection: A leather or Kevlar® protective vest or apron may be necessary depending

on the scale of the experiment.[14][16]

Hearing Protection: Ear protectors are recommended due to the risk of unexpected rapid gas

release or detonation.[14]

Static Control: Use of conducting floors and anti-static footwear is a best practice, especially

when handling dry, solid forms of energetic materials.[15]

Q5: What are the recommended storage conditions for concentrated AEN?

A5: Store in a dedicated, well-ventilated, and cool area, away from direct sunlight, heat

sources, and ignition sources.[11][17] The storage location should be of non-combustible

construction.[8][18] Store in compatible containers, ensuring they are tightly sealed and

properly labeled.[11] It is critical to store AEN segregated from all incompatible materials,

particularly flammable liquids, organic compounds, acids, and powdered metals.[12][19]

Troubleshooting Guides
Q: My concentrated AEN solution has developed a yellow or brown discoloration. What should I

do?

A: Discoloration often indicates decomposition, which can produce nitrogen oxides (e.g., NO2)

and increase the sensitivity of the material.

DO NOT MOVE OR OPEN THE CONTAINER MANUALLY. Opening a container of

degraded, potentially unstable material can provide the friction or shock needed for initiation.

[7]

Immediately alert all personnel in the area and notify your institution's Environmental Health

& Safety (EHS) department or designated safety officer.

If possible, remotely monitor the container for any signs of pressure buildup or temperature

increase.
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Evacuate the immediate area and restrict access.[20]

Disposal should only be handled by trained explosive ordnance disposal (EOD) or

specialized hazardous waste personnel.[7][21]

Q: I observed unexpected gas evolution or bubbling during an experiment with concentrated

AEN. What are the immediate steps?

A: This is a sign of a runaway reaction or decomposition.

Alert & Evacuate: Immediately alert everyone in the lab, activate any emergency alarms, and

evacuate the area.[20]

Control Ignition Sources: If it can be done safely and remotely (e.g., via an emergency shut-

off), de-energize all nearby equipment to eliminate ignition sources.[20]

Do Not Attempt to Intervene: Do not try to cool the reaction, add solvent, or move the

apparatus. The material may be extremely sensitive at this point.

Contact Emergency Services: From a safe location, call 911 and your institution's emergency

response team. Provide the exact location, the chemical involved, and the nature of the

emergency.[22]

Q: How do I safely dispose of residual or waste concentrated AEN?

A: Concentrated AEN must be treated as a reactive, hazardous waste.

Never Mix with Other Wastes: Do not mix AEN waste with other chemical waste streams,

especially organic solvents or acids.

Label Correctly: Collect in a designated, compatible container and affix a hazardous waste

label immediately.[17] The label must clearly state "Reactive/Potentially Explosive Material."

Consult EHS: Contact your EHS department for specific disposal procedures. They will

coordinate with a specialized hazardous waste disposal company.

Consider Chemical Neutralization: For larger quantities, chemical neutralization methods

may be employed by trained professionals. These processes often involve reduction
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reactions to break down the energetic nitrate groups.[23] Do not attempt this without

established protocols and proper safety controls.

Data Presentation
The explosive and sensitivity properties of concentrated aminoethyl nitrate are not well-

documented in public literature. Any researcher handling this material is responsible for its

characterization. The following tables provide context by comparing required data points to a

well-known energetic material, PETN.

Table 1: Sensitivity Data

Parameter
Aminoethyl Nitrate
(Concentrated)

Pentaerythritol
Tetranitrate (PETN)
- for comparison

Test Method

Impact Sensitivity

Data Not Available -

Requires

Experimental

Determination

12 ± 2 cm (2.5 kg drop

weight)[5]
BAM Fallhammer

Friction Sensitivity

Data Not Available -

Requires

Experimental

Determination

Sensitive; reactions

can be initiated with

friction[24]

BAM Friction

Apparatus

Electrostatic

Discharge (ESD)

Sensitivity

Data Not Available -

Requires

Experimental

Determination

Typically

characterized by

energy (Joules)

ESD Sensitivity Tester

Table 2: Thermal Stability Data
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Parameter
Aminoethyl Nitrate
(Concentrated)

Pentaerythritol
Tetranitrate (PETN)
- for comparison

Test Method

Decomposition Onset

Temperature

Data Not Available -

Requires

Experimental

Determination

~150 °C (Varies with

heating rate)

Differential Scanning

Calorimetry (DSC)

Peak Exotherm

Temperature

Data Not Available -

Requires

Experimental

Determination

~200 °C (Varies with

heating rate)[5]

Differential Scanning

Calorimetry (DSC)

Experimental Protocols
Before handling concentrated AEN at any significant scale, the following characterization

experiments are mandatory to understand its risk profile.

Protocol 1: Thermal Stability Analysis via Differential Scanning Calorimetry (DSC)

Objective: To determine the onset temperature of decomposition and the peak exothermic

temperature.

Methodology:

Precisely weigh a small sample (typically 0.5 - 2.0 mg) of concentrated AEN into a sample

pan (use of hermetically sealed pans is recommended to contain any pressure release).

Place the sample pan and an empty reference pan into the DSC instrument.

Heat the sample under a controlled atmosphere (typically inert, e.g., Nitrogen) at a

constant ramp rate (e.g., 5, 10, or 20 °C/min).[25]

Record the heat flow to the sample as a function of temperature.

The onset of a large, sharp exotherm indicates the beginning of decomposition. The peak

of this exotherm is the decomposition temperature. A lower decomposition temperature
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indicates lower thermal stability.[26]

Safety: This test uses a very small amount of material, which is a key safety feature.

However, the instrument must be located in a protected area (e.g., a fume hood with a blast

shield) in case of rapid decomposition.

Protocol 2: Impact Sensitivity Testing (BAM Fallhammer Method)

Objective: To determine the sensitivity of the material to initiation by impact energy.

Methodology:

A small, precisely measured amount of the material is placed on the anvil of the BAM

Fallhammer apparatus.

A specified weight (e.g., 2.5 kg) is dropped from varying heights onto a striker pin in

contact with the sample.[5]

A series of tests are conducted at different drop heights to find the height at which there is

a 50% probability of causing an initiation (a "go," defined as a visible flash, sound, or

odor).[27]

The result is reported as the drop height in centimeters. A lower number indicates higher

sensitivity.[5]

Safety: This is an inherently hazardous test and must be conducted in a specialized, remote-

controlled test cell or bunker designed to withstand a small detonation. All operations must

be performed remotely.

Protocol 3: Friction Sensitivity Testing (BAM Friction Apparatus)

Objective: To determine the sensitivity of the material to initiation by friction.

Methodology:

A small amount of the sample is spread on a porcelain plate.

A weighted porcelain pin is drawn across the sample at a controlled speed.
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The test is repeated with increasing weight on the pin until an initiation (spark, crackle, or

explosion) is observed.[24][28]

The result is reported as the load (in Newtons or kilograms) required to cause a reaction. A

lower value indicates higher sensitivity.[29]

Safety: Like impact testing, this must be performed in a remote-controlled, blast-proof

enclosure by highly trained personnel.
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Caption: Risk mitigation workflow for handling concentrated AEN.
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Caption: Decision logic for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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